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Compound of Interest

Compound Name: 1,9-Diaminononane

Cat. No.: B1582714 Get Quote

An In-depth Technical Guide to the Physicochemical Characteristics of 1,9-Diaminononane

Introduction
1,9-Diaminononane, also known as nonamethylenediamine, is a linear aliphatic diamine with

the chemical formula C₉H₂₂N₂.[1][2][3] It presents as a white to slightly yellow, low-melting solid

with a characteristic ammonia-like or fishy odor.[1][4][5] This bifunctional molecule, featuring

primary amino groups at both ends of a nine-carbon chain, serves as a versatile building block

and intermediate in a wide array of chemical syntheses and industrial applications.[1][6] Its

utility spans from the production of polymers and pharmaceuticals to its use as a corrosion

inhibitor and a component in fuel additives.[1] This guide provides a comprehensive overview

of the core physicochemical properties of 1,9-Diaminononane, detailed experimental protocols

for their determination, and visualizations of its synthesis and applications, tailored for

researchers, scientists, and professionals in drug development.

Physicochemical Data
The fundamental physicochemical properties of 1,9-Diaminononane are summarized in the

tables below, providing a consolidated reference for laboratory and research applications.

Table 1: Core Physicochemical Properties
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Property Value Source

Appearance
White to slightly yellow low-

melting solid
[1][2][7]

Molecular Formula C₉H₂₂N₂ [1][2][3][7][8]

Molecular Weight 158.28 g/mol [1][2][3][7][8]

Melting Point 35-37 °C [2][7][9][10][11]

Boiling Point 258-259 °C (at 756 mmHg) [2][7][9][10][11]

Density 0.8215 g/cm³ (estimate) [2][7]

Water Solubility Soluble [1][2][7][12]

pKa (Predicted) 10.97 ± 0.10 [1][2][7]

Flash Point >110 °C (>230 °F) [2][7][9][12]

Vapor Pressure 0.37 Pa (at 25 °C) [2][7]

Refractive Index 1.4686 (estimate) [2][7]

LogP 1.3 (at 23 °C) [2][7]

Sensitivity Air sensitive, Hygroscopic [1][2][7][12]

Table 2: Chemical Identifiers
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Identifier Value Source

CAS Number 646-24-2 [1][7][8][9][12]

EINECS Number 211-470-3 [1][9]

Beilstein Registry No. 1737533 [2][7]

PubChem CID 69534 [1]

SMILES NCCCCCCCCCN [7][9][10]

InChI
InChI=1S/C9H22N2/c10-8-6-4-

2-1-3-5-7-9-11/h1-11H2
[1][7][9][10]

InChIKey
SXJVFQLYZSNZBT-

UHFFFAOYSA-N
[1][7][9][10]

Experimental Protocols
Standardized methodologies are crucial for the accurate and reproducible determination of

physicochemical properties. Below are detailed protocols for key characterization experiments.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid 1,9-Diaminononane
transitions to a liquid.

Methodology:

Sample Preparation: A small, dry sample of 1,9-Diaminononane is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature probe.

Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point (35-37 °C).[7][9]
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Observation: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire sample becomes a clear liquid (completion of

melting) are recorded. This range is the melting point.

Boiling Point Determination (Distillation Method)
Objective: To determine the temperature at which the vapor pressure of liquid 1,9-
Diaminononane equals the atmospheric pressure.

Methodology:

Apparatus Setup: A small quantity of 1,9-Diaminononane is placed in a distillation flask

with a few boiling chips. A condenser and a collection flask are attached. A thermometer is

positioned so that its bulb is just below the side arm of the distillation flask.

Heating: The flask is heated gently.

Observation: As the liquid boils, the vapor rises, condenses, and drips into the collection

flask. The boiling point is the stable temperature recorded on the thermometer during this

distillation process.

Pressure Correction: The observed boiling point is corrected to the standard pressure of

760 mmHg, as the boiling point is pressure-dependent. The literature value is 258-259 °C

at 756 mmHg.[7][9]

Solubility Assessment (Qualitative)
Objective: To determine the solubility of 1,9-Diaminononane in water.

Methodology:

Procedure: A small, measured amount of 1,9-Diaminononane (e.g., 100 mg) is added to

a test tube containing a measured volume of deionized water (e.g., 1 mL).

Mixing: The mixture is agitated or vortexed for a set period.

Observation: The solution is observed for the presence of undissolved solid. If the solid

dissolves completely, the compound is considered soluble.[1][7] The process can be
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repeated with increasing amounts of solute to estimate the solubility limit.

Spectral Analysis (¹H NMR)
Objective: To confirm the chemical structure of 1,9-Diaminononane by analyzing the

chemical environment of its hydrogen atoms.

Methodology:

Sample Preparation: A small amount of 1,9-Diaminononane is dissolved in a suitable

deuterated solvent (e.g., CDCl₃ or D₂O).

Data Acquisition: The sample is placed in an NMR spectrometer, and the ¹H NMR

spectrum is acquired.

Interpretation: The spectrum is analyzed for chemical shifts, integration values, and

splitting patterns to confirm the presence of the nine methylene groups and two amino

groups, consistent with its structure. Spectral data for 1,9-Diaminononane is available in

chemical databases.[13]

Visualizations
The following diagrams, generated using the DOT language, illustrate the synthesis workflow

and key application areas of 1,9-Diaminononane.

Synthesis Workflow
The industrial synthesis of 1,9-Diaminononane can be achieved through the catalytic

hydrogenation of azelonitrile. This process involves high pressure and temperature in the

presence of specific catalysts.
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Reactants & Catalysts

Reaction Conditions

Products & Purification

Azelonitrile

Hydrogenation
Temperature: 130 °C

Pressure: 30 bar

Hydrogen (H₂)

Ammonia (NH₃)

Raney Nickel

NaOH (aq)

Crude Diamine Distillation under
reduced pressure

1,9-Diaminononane
(Purity: 99.2%)

Click to download full resolution via product page

Caption: Catalytic hydrogenation of azelonitrile to produce 1,9-Diaminononane.[14][15]

Logical Diagram of Applications
1,9-Diaminononane's bifunctional nature makes it a valuable component in various fields, from

materials science to chemical synthesis.
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Key Application Areas

1,9-Diaminononane

Polymer Synthesis
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Caption: Diverse industrial and research applications of 1,9-Diaminononane.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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